sorocein A
sorocein A
Brand Name:
Vulcanchem
CAS No.:
137460-77-6
VCID:
VC0142702
InChI:
InChI=1S/C39H34O8/c1-20-14-27-25-9-8-24(41)19-33(25)45-39(29-10-11-30(42)26-12-13-38(2,3)47-37(26)29)36(27)28(15-20)35-32(44)16-21(17-34(35)46-39)4-5-22-6-7-23(40)18-31(22)43/h4-13,15-19,27-28,36,40-44H,14H2,1-3H3/b5-4+
SMILES:
CC1=CC2C3C(C1)C4=C(C=C(C=C4)O)OC3(OC5=CC(=CC(=C25)O)C=CC6=C(C=C(C=C6)O)O)C7=C8C(=C(C=C7)O)C=CC(O8)(C)C
Molecular Formula:
C39H34O8
Molecular Weight:
630.7 g/mol
sorocein A
CAS No.: 137460-77-6
Main Products
VCID: VC0142702
Molecular Formula: C39H34O8
Molecular Weight: 630.7 g/mol
| CAS No. | 137460-77-6 |
|---|---|
| Product Name | sorocein A |
| Molecular Formula | C39H34O8 |
| Molecular Weight | 630.7 g/mol |
| IUPAC Name | 17-[(E)-2-(2,4-dihydroxyphenyl)ethenyl]-1-(5-hydroxy-2,2-dimethylchromen-8-yl)-11-methyl-2,20-dioxapentacyclo[11.7.1.03,8.09,21.014,19]henicosa-3(8),4,6,11,14,16,18-heptaene-5,15-diol |
| Standard InChI | InChI=1S/C39H34O8/c1-20-14-27-25-9-8-24(41)19-33(25)45-39(29-10-11-30(42)26-12-13-38(2,3)47-37(26)29)36(27)28(15-20)35-32(44)16-21(17-34(35)46-39)4-5-22-6-7-23(40)18-31(22)43/h4-13,15-19,27-28,36,40-44H,14H2,1-3H3/b5-4+ |
| Standard InChIKey | YSIMPAVIBIIDOC-SNAWJCMRSA-N |
| Isomeric SMILES | CC1=CC2C3C(C1)C4=C(C=C(C=C4)O)OC3(OC5=CC(=CC(=C25)O)/C=C/C6=C(C=C(C=C6)O)O)C7=C8C(=C(C=C7)O)C=CC(O8)(C)C |
| SMILES | CC1=CC2C3C(C1)C4=C(C=C(C=C4)O)OC3(OC5=CC(=CC(=C25)O)C=CC6=C(C=C(C=C6)O)O)C7=C8C(=C(C=C7)O)C=CC(O8)(C)C |
| Canonical SMILES | CC1=CC2C3C(C1)C4=C(C=C(C=C4)O)OC3(OC5=CC(=CC(=C25)O)C=CC6=C(C=C(C=C6)O)O)C7=C8C(=C(C=C7)O)C=CC(O8)(C)C |
| Synonyms | sorocein A |
| PubChem Compound | 6443653 |
| Last Modified | Nov 11 2021 |
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